Cas no 1773189-12-0 (3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol)
3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-1-(2-methylbenzyl)piperidin-4-ol
- F1907-2254
- AKOS026707621
- 1773189-12-0
- 3-ethyl-1-[(2-methylphenyl)methyl]piperidin-4-ol
- 3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol
-
- Inchi: 1S/C15H23NO/c1-3-13-10-16(9-8-15(13)17)11-14-7-5-4-6-12(14)2/h4-7,13,15,17H,3,8-11H2,1-2H3
- InChI Key: ZGGMXDVIDKMWKQ-UHFFFAOYSA-N
- SMILES: OC1CCN(CC2C=CC=CC=2C)CC1CC
Computed Properties
- Exact Mass: 233.177964357g/mol
- Monoisotopic Mass: 233.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 23.5Ų
3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E231061-100mg |
3-ethyl-1-(2-methylbenzyl)piperidin-4-ol |
1773189-12-0 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E231061-500mg |
3-ethyl-1-(2-methylbenzyl)piperidin-4-ol |
1773189-12-0 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E231061-1g |
3-ethyl-1-(2-methylbenzyl)piperidin-4-ol |
1773189-12-0 | 1g |
$ 570.00 | 2022-06-05 | ||
| Life Chemicals | F1907-2254-0.25g |
3-ethyl-1-(2-methylbenzyl)piperidin-4-ol |
1773189-12-0 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-2254-0.5g |
3-ethyl-1-(2-methylbenzyl)piperidin-4-ol |
1773189-12-0 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-2254-1g |
3-ethyl-1-(2-methylbenzyl)piperidin-4-ol |
1773189-12-0 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-2254-2.5g |
3-ethyl-1-(2-methylbenzyl)piperidin-4-ol |
1773189-12-0 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-2254-5g |
3-ethyl-1-(2-methylbenzyl)piperidin-4-ol |
1773189-12-0 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-2254-10g |
3-ethyl-1-(2-methylbenzyl)piperidin-4-ol |
1773189-12-0 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol
Comprehensive Overview of 3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol (CAS No. 1773189-12-0): Properties, Applications, and Industry Insights
3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol (CAS No. 1773189-12-0) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. As a piperidine derivative, it belongs to a class of compounds widely studied for their potential bioactivity. The presence of both ethyl and methylbenzyl substituents on the piperidine ring contributes to its distinct physicochemical properties, making it a subject of interest in drug discovery and material science.
Recent trends in AI-driven drug discovery have highlighted the importance of piperidine-based compounds like 3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol. Researchers are increasingly using machine learning algorithms to predict the bioactivity of such molecules, with particular focus on their potential as neuromodulators or enzyme inhibitors. The compound's hydroxyl group at position 4 and its lipophilic character suggest possible applications in central nervous system (CNS) targeting, aligning with current pharmaceutical interests in neurodegenerative diseases.
From a synthetic chemistry perspective, CAS 1773189-12-0 represents an interesting case study in heterocyclic compound synthesis. The 2-methylbenzyl moiety introduces challenges in regioselective reactions, while the ethyl group at position 3 affects the compound's conformational flexibility. These structural aspects are frequently discussed in organic chemistry forums and research publications, particularly regarding stereoselective synthesis and chiral resolution techniques.
The compound's physicochemical properties have been the subject of computational studies, with particular attention to its logP value and hydrogen bonding capacity. These parameters are crucial for understanding its drug-likeness and potential bioavailability, topics frequently searched by medicinal chemists. Recent advances in molecular docking simulations have enabled researchers to predict possible interactions between 3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol and various biological targets, contributing to the growing body of structure-activity relationship (SAR) data.
In material science applications, the piperidin-4-ol core of this compound has shown promise in the development of specialty polymers and liquid crystals. The methylbenzyl group provides thermal stability, while the hydroxyl functionality allows for further chemical modifications. These characteristics align with current industry demands for high-performance materials with tailored properties, a topic frequently discussed in advanced materials research circles.
Analytical characterization of CAS 1773189-12-0 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's spectral data has become a reference point for similar N-substituted piperidines, with many researchers comparing their findings against established benchmarks. This aspect is particularly relevant in quality control procedures and method validation studies within pharmaceutical development.
From a regulatory standpoint, 3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol has been the subject of patent analyses and intellectual property evaluations. Several research groups have investigated its potential as a chemical intermediate or pharmacophore in novel therapeutic agents. These studies often appear in discussions about green chemistry approaches and sustainable synthesis methods, reflecting broader industry trends toward environmentally friendly processes.
The compound's stability under various conditions has been examined in accelerated stability studies, with particular attention to its behavior in different pH environments and temperature ranges. Such data is valuable for formulation scientists working on drug delivery systems and excipient compatibility, addressing common questions in pharmaceutical development forums.
Emerging research directions for 1773189-12-0 include investigations into its potential as a scaffold for fragment-based drug design and its possible role in allosteric modulation of protein targets. These cutting-edge applications connect with current interests in precision medicine and personalized therapeutics, topics that dominate many biomedical conferences and research publications.
In conclusion, 3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol (CAS No. 1773189-12-0) represents a versatile compound with multiple potential applications across pharmaceutical and material science domains. Its structural features continue to inspire research into novel synthetic methodologies, biological activities, and material properties, making it a compound of enduring interest in both academic and industrial settings.
1773189-12-0 (3-Ethyl-1-(2-methylbenzyl)piperidin-4-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)